Cas no 952989-12-7 (N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 952989-12-7
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 6265685
• PubChem ID: 16887800
• Update Time: 2025-06-08

N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• 952989-12-7
• N-((1-benzylpiperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• AKOS024490142
• N-[(1-benzylpiperidin-4-yl)methyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• F5017-0380
• N-[(1-benzylpiperidin-4-yl)methyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C22H30N2O3S/c1-17-13-21(27-3)22(14-18(17)2)28(25,26)23-15-19-9-11-24(12-10-19)16-20-7-5-4-6-8-20/h4-8,13-14,19,23H,9-12,15-16H2,1-3H3
• InChI Key： QHBWCEOLVTYIRB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1OC)(NCC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 952989-12-7)

The compound N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 952989-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and structural optimization of N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the compound's yield and purity. These efforts have led to the identification of key structural features that enhance its biological activity, such as the benzylpiperidinyl moiety and the methoxy-dimethylbenzene sulfonamide group. The compound's unique structure has been shown to interact with specific biological targets, making it a promising candidate for further investigation.

Pharmacological evaluations of N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide have revealed its potential as a modulator of central nervous system (CNS) receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. Additionally, the compound has exhibited anti-inflammatory and analgesic properties in preclinical models, further expanding its therapeutic potential. These findings underscore the importance of continued research into its mechanism of action and safety profile.

One of the most significant breakthroughs in recent research is the identification of N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide as a potential inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that the compound can selectively inhibit certain kinases and proteases, which are critical targets in cancer and autoimmune diseases. This selective inhibition, combined with the compound's favorable pharmacokinetic properties, positions it as a viable candidate for further drug development. Researchers are now exploring its efficacy in combination therapies and its potential to overcome drug resistance in various disease models.

Despite these promising findings, challenges remain in the development of N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Current research efforts are focused on improving the compound's drug-like properties through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 952989-12-7) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a solid foundation for future research. As scientists continue to explore its applications in CNS disorders, inflammation, and oncology, this compound may emerge as a key player in the next generation of therapeutic agents. The ongoing research highlights the importance of interdisciplinary collaboration and innovation in advancing chemical biology and medicinal chemistry.